Cas no 129728-07-0 (a-D-Galactofuranose, 5-O-b-D-galactofuranosyl-)

• Product Name: a-D-Galactofuranose, 5-O-b-D-galactofuranosyl-
• CAS No: 129728-07-0
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 139888
• PubChem ID: 131122
• Update Time: 2025-04-19

a-D-Galactofuranose, 5-O-b-D-galactofuranosyl- Chemical and Physical Properties

Names and Identifiers

• a-D-Galactofuranose, 5-O-b-D-galactofuranosyl-
• (2S,3R,4R,5R)-5-[(1R)-1-[(2R,3R,4R,5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyoxolan-2-yl]oxy-2-hydroxyethyl]oxolane-2,3,4-triol
• 5-O-beta-galactofuranosyl-galactofuranose
• 5-O-beta-D-Galactofuranosyl-alpha-D-galactofuranose
• alpha-D-Galactofuranose, 5-O-beta-D-galactofuranosyl-
• beta-Galf-(1-5)-galf
• Galf-galf
• 129728-07-0
• DTXSID20926475
• 5-O-Hexofuranosylhexofuranose

• Inchi： 1S/C12H22O11/c13-1-3(15)9-6(17)8(19)12(23-9)21-4(2-14)10-5(16)7(18)11(20)22-10/h3-20H,1-2H2/t3-,4-,5-,6-,7-,8-,9+,10+,11+,12-/m1/s1
• InChI Key： PUGHZUFESKUDNP-FYRZUROHSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]1[C@@H](CO)O)O)O)O[C@H](CO)[C@H]1[C@@H]([C@H]([C@@H](O)O1)O)O

Computed Properties

• Exact Mass: 342.116
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 763.3°C at 760 mmHg
• Flash Point: 415.4°C
• Refractive Index: 1.652

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds